2-Methyl-5-nitrobenzofuran
Overview
Description
“2-Methyl-5-nitrobenzofuran” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The molecular formula of “2-Methyl-5-nitrobenzofuran” is C9H7NO3 .
Synthesis Analysis
The synthesis of 2-nitrobenzofurans, which are valuable substrates for effecting dearomatization of the furan ring, has been summarized in a review . The methods include electrophilic nitration of 2-unsubstituted benzofurans, ipso substitution, condensation of salicylic aldehydes with bromonitromethane, and oxidation of 2-(2-nitroethyl)phenols .
Molecular Structure Analysis
The molecular structure of “2-Methyl-5-nitrobenzofuran” consists of a benzofuran ring with a methyl group attached at the 2nd position and a nitro group attached at the 5th position .
Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their remarkable therapeutic efficacy, inspiring medicinal chemists to create numerous innovative antibacterial agents . The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs .
Antimicrobial Drugs
There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics .
Anti-tumor Activity
Benzofuran compounds have shown strong biological activities such as anti-tumor . These substances have potential applications in many aspects, making them potential natural drug lead compounds .
Anti-oxidative Activity
Benzofuran derivatives have been found to possess anti-oxidative activities . This makes them useful in the treatment of diseases caused by oxidative stress .
Anti-viral Activity
Benzofuran compounds have also been studied for their anti-viral activities . For example, a novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
Synthesis of Complex Benzofuran Derivatives
Benzofuran rings have been constructed using unique free radical cyclization cascades, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .
Safety and Hazards
Future Directions
Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs . The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery . Therefore, “2-Methyl-5-nitrobenzofuran” could potentially be a subject of future research in the field of drug discovery.
properties
IUPAC Name |
2-methyl-5-nitro-1-benzofuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-6-4-7-5-8(10(11)12)2-3-9(7)13-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDQWGORSGRIJCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C=CC(=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80403671 |
Source
|
| Record name | 2-methyl-5-nitrobenzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80403671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-nitrobenzofuran | |
CAS RN |
14146-09-9 |
Source
|
| Record name | 2-methyl-5-nitrobenzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80403671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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